tert-butyl 4-(2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethyl)piperazine-1-carboxylate

• Molecular Formula: C20H35BN4O4
• Molecular Weight: 406.3 g/mol
• IUPAC Name: tert-butyl 4-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethyl]piperazine-1-carboxylate
• InChI: InChI=1S/C20H35BN4O4/c1-18(2,3)27-17(26)24-11-8-23(9-12-24)10-13-25-15-16(14-22-25)21-28-19(4,5)20(6,7)29-21/h14-15H,8-13H2,1-7H3
• InChI Key: LMFKZRHOAVHOCC-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)CCN3CCN(CC3)C(=O)OC(C)(C)C

Description

Tert-butyl 4-(2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C20H35BN4O4 and its molecular weight is 406.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (0.500 g, 2.58 mmol), tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate (0.593 g, 2.58 mmol) and 2-(tributylphosphoranylidene)acetonitrile (0.746 g, 3.09 mmol) were stirred together in toluene (10 ml) at 85° C. overnight. The reaction was concentrated and purified by normal phase chromatography to give the title compound.